![molecular formula C10H10N2O2S B5755985 N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide](/img/structure/B5755985.png)
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide
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Overview
Description
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide, also known as DMF, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. DMF is a yellowish powder that is soluble in water and organic solvents. It is widely used as a research tool in various fields of biology, chemistry, and pharmacology. The purpose of
Scientific Research Applications
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide has a wide range of scientific research applications, including its use as a fluorescent probe for the detection of metal ions, its use as a reagent for the synthesis of various organic compounds, and its use as a potential drug candidate for the treatment of various diseases. This compound has been found to exhibit antifungal, antitumor, and anti-inflammatory activities, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in the pathogenesis of diseases. This compound has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. This compound has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the induction of antioxidant and anti-inflammatory responses, the inhibition of tumor cell growth, and the modulation of immune responses. This compound has been found to increase the levels of glutathione, a potent antioxidant, and to decrease the levels of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases. This compound has also been found to inhibit the proliferation of various cancer cells, including breast, prostate, and lung cancer cells.
Advantages and Limitations for Lab Experiments
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide has several advantages for lab experiments, including its high solubility in water and organic solvents, its stability under various conditions, and its low toxicity. However, this compound also has some limitations, including its high cost, its limited availability, and its potential for interfering with certain assays.
Future Directions
There are several future directions for the research on N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide. One potential direction is the development of new this compound derivatives with improved pharmacological properties. Another potential direction is the investigation of the role of this compound in the regulation of autophagy, a cellular process involved in the degradation of damaged organelles and proteins. Additionally, the potential use of this compound as a therapeutic agent for the treatment of various diseases, including cancer, neurodegenerative diseases, and autoimmune diseases, should be further explored.
Synthesis Methods
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-furamide can be synthesized using various methods, including the reaction of 2-furoic acid with thiosemicarbazide in the presence of phosphorous oxychloride, and the reaction of 2-furoyl chloride with thiosemicarbazide in the presence of triethylamine. The purity of the synthesized this compound can be determined using various techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
properties
IUPAC Name |
N-(4,5-dimethyl-1,3-thiazol-2-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-6-7(2)15-10(11-6)12-9(13)8-4-3-5-14-8/h3-5H,1-2H3,(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXSPYOXCRLTTIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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